Cas no 957034-62-7 ([4-fluoro-3-(2,2,2-trifluoroethoxy)phenyl]boronic acid)

[4-fluoro-3-(2,2,2-trifluoroethoxy)phenyl]boronic acid is a fluorinated arylboronic acid derivative with the molecular formula C8H7BF4O3. This compound features a boronic acid functional group (-B(OH)2) at the 1-position, a fluorine substituent at the 4-position, and a 2,2,2-trifluoroethoxy group at the 3-position of the phenyl ring. The presence of both fluorine and trifluoroethoxy moieties enhances its electron-withdrawing properties, making it a valuable building block in Suzuki-Miyaura cross-coupling reactions for synthesizing complex fluorinated biaryl structures. Its stability under mild conditions and compatibility with various catalysts contribute to its utility in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules with improved metabolic stability and lipophilicity. The compound's crystalline form facilitates handling and purification.
[4-fluoro-3-(2,2,2-trifluoroethoxy)phenyl]boronic acid structure
957034-62-7 structure
Product Name:[4-fluoro-3-(2,2,2-trifluoroethoxy)phenyl]boronic acid
CAS No:957034-62-7
MF:C8H7BF4O3
MW:237.943996667862
MDL:MFCD09475813
CID:857800
Update Time:2025-07-02

[4-fluoro-3-(2,2,2-trifluoroethoxy)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-FLUORO-3-(2,2,2-TRIFLUOROETHOXY)PHENYLBORONIC ACID
    • (4-Fluoro-3-(2,2,2-trifluoroethoxy)phenyl)boronic acid
    • [4-fluoro-3-(2,2,2-trifluoroethoxy)phenyl]boronic acid
    • MDL： MFCD09475813
    • Inchi： 1S/C8H7BF4O3/c10-6-2-1-5(9(14)15)3-7(6)16-4-8(11,12)13/h1-3,14-15H,4H2
    • InChI Key： UMXXWOWPLFZKQJ-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(B(O)O)C=C1OCC(F)(F)F

Computed Properties

  • Exact Mass: 238.04200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 49.69000
  • LogP: 0.44660

[4-fluoro-3-(2,2,2-trifluoroethoxy)phenyl]boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

[4-fluoro-3-(2,2,2-trifluoroethoxy)phenyl]boronic acid Pricemore >>

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